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Compound of Interest

Compound Name: 4-Nitropicolinic Acid

Cat. No.: B079760

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of 4-Nitropicolinic Acid
(CAS No. 13509-19-8), a key building block in the synthesis of novel pharmaceuticals and
agrochemicals. This document details its commercial availability from various suppliers,
outlines established synthesis protocols, and discusses analytical methodologies for its
characterization.

Commercial Availability and Suppliers

4-Nitropicolinic Acid is readily available from a range of chemical suppliers, catering to both
research and bulk manufacturing needs. Purity levels typically exceed 98%, with some vendors
offering higher grades. The compound is also known by its synonyms: 4-Nitro-2-
pyridinecarboxylic acid and 4-Nitropyridine-2-carboxylic acid.

A summary of prominent suppliers and their typical product specifications is provided in Table
1. Researchers are advised to request certificates of analysis from suppliers for lot-specific
data.

Table 1: Commercial Suppliers of 4-Nitropicolinic Acid
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Purity Molecular
. Product - CAS Molecular .
Supplier Specificatio Weight (
Number Number Formula

n g/mol )
Biosynth FN10660 - 13509-19-8 C6H4AN204 168.11
Hangzhou
Leap Chem - 98+% 13509-19-8 C6H4AN204 168.11
Co., Ltd.
ChemicalBoo
‘ - 98%, 99% 13509-19-8 C6H4AN204 168.11
Tokyo
Chemical N0589 >98.0% (GC) 13509-19-8 C6H4AN204 168.11
Industry (TCI)
Synblock PB10126 NLT 98% 13509-19-8 C6H4AN204 168.11
BLD Pharm - - 13509-19-8 C6H4AN204 168.11

Physicochemical Properties

A compilation of key physicochemical properties for 4-Nitropicolinic Acid is presented in Table

2. These values are derived from various supplier data sheets and literature sources. It is

important to note that some variation may exist between sources.

Table 2: Physicochemical Data for 4-Nitropicolinic Acid
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Property Value Source(s)
] ] 153 °C, 157-158 °C --INVALID-LINK--, --INVALID-
Melting Point
(decomposes) LINK--
Boiling Point (Predicted) 384.9+27.0°C --INVALID-LINK--

--INVALID-LINK--, --INVALID-
Density (Predicted) 1.57 g/cm3

LINK--
Solubility Soluble in polar solvents --INVALID-LINK--
White to pale yellow or orange  --INVALID-LINK--, --INVALID-
Appearance
to green powder/crystal LINK--

Synthesis of 4-Nitropicolinic Acid

While 4-Nitropicolinic Acid is commercially available, understanding its synthesis is crucial for
process development and cost analysis. A common laboratory-scale synthesis involves the
hydrolysis of 2-cyano-4-nitropyridine.

Experimental Protocol: Hydrolysis of 2-Cyano-4-
nitropyridine[1]

This protocol describes the synthesis of 4-Nitropicolinic Acid from 2-cyano-4-nitropyridine.

Materials:

2-Cyano-4-nitropyridine

90% Sulfuric acid

Sodium sulfite

Sodium carbonate

e Ice

Water
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e Acetone

Procedure:

e Dissolve 5.00 g (34 mmol) of 2-cyano-4-nitropyridine in 50 g of 90% sulfuric acid.
« Stir the reaction mixture at 120°C for 2 hours.

e Cool the reaction to room temperature.

¢ Slowly add a solution of 5.60 g of sodium sulfite in 10 ml of water dropwise at 20-25°C.
o Continue stirring at this temperature for 1 hour.

e Warm the reaction mixture to 80°C for 1 hour.

e Cool the reaction to room temperature.

¢ Dilute the mixture by adding 100 g of ice water.

o Adjust the pH of the mixture to approximately 2 with sodium carbonate.

» Allow the solid to precipitate in a refrigerator.

o Collect the precipitate by filtration.

e Recrystallize the crude product from a water-acetone solvent mixture to yield a light yellow
crystalline product.

Expected Yield: Approximately 62.1%[1].

The synthesis workflow is visualized in the following diagram:
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Reaction Steps Workup & Purification Einal Product

Recrystallization from Water/Acetona—b 4-Nitropicolinic Acid

Starting Material

1. Hydrolysis in 90% H2S0a at 120°C
2-Cyano-4-nitropyridine 2. Quenching with Na2S0s solution
3. Heating at 80°C

1. Dilution with ice water
2. pH adjustment with NazCOs
3. Precipitation & Filtration

2
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Caption: Synthesis workflow for 4-Nitropicolinic Acid.

Analytical Methods

Accurate characterization of 4-Nitropicolinic Acid is essential for quality control and research
applications. While specific, detailed analytical protocols are often proprietary to suppliers,
general methods for related compounds can be adapted.

High-Performance Liquid Chromatography (HPLC)

HPLC is a standard method for assessing the purity of 4-Nitropicolinic Acid and its isomers. A
reversed-phase C18 column is typically employed with a mobile phase consisting of an
aqueous buffer and an organic modifier like acetonitrile. Detection is commonly performed
using a UV detector. A general method for separating pyridinecarboxylic acid isomers, which
can be adapted for 4-Nitropicolinic Acid, involves a mixed-mode reversed-phase cation-
exchange column.[2][3] The retention time can be controlled by adjusting the acetonitrile
concentration, buffer concentration, and pH of the mobile phase.[2][3]

Nuclear Magnetic Resonance (NMR) Spectroscopy

1H and 13C NMR spectroscopy are powerful tools for confirming the structure of 4-
Nitropicolinic Acid. In *H NMR, the acidic proton of the carboxylic acid typically appears as a
broad singlet at a downfield chemical shift (around 12 ppm), though this can be concentration
and solvent-dependent. The aromatic protons will exhibit a characteristic splitting pattern. In 13C
NMR, the carboxyl carbon is expected to resonate in the range of 165-185 ppm.

Gas Chromatography-Mass Spectrometry (GC-MS)
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For GC-MS analysis, derivatization of the carboxylic acid group is generally required to
increase volatility. Common derivatization agents include silylating agents (e.g., BSTFA) or
alkyl chloroformates. The resulting mass spectrum will show a characteristic fragmentation
pattern that can be used for identification.

Biological Activity and Signaling Pathways

Current scientific literature primarily describes 4-Nitropicolinic Acid as a synthetic
intermediate.[4][5][6] There is no substantial evidence to suggest its direct involvement in
biological signaling pathways. Its utility lies in its role as a precursor for the synthesis of more
complex, biologically active molecules. For instance, the nitro group can be reduced to an
amine, yielding 4-aminopicolinic acid, a valuable scaffold in medicinal chemistry.[4]

The logical workflow for the utilization of 4-Nitropicolinic Acid in drug discovery is depicted
below:
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Caption: Role of 4-Nitropicolinic Acid in drug discovery.

In conclusion, 4-Nitropicolinic Acid is a commercially accessible and synthetically valuable
compound. This guide provides researchers and drug development professionals with the
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foundational technical information required for its procurement, synthesis, and analysis,
facilitating its application in the development of new chemical entities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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